Cas no 121188-32-7 (2-Pentynal,4-amino-4-methyl-)

2-Pentynal,4-amino-4-methyl- structure
2-Pentynal,4-amino-4-methyl- structure
Product Name:2-Pentynal,4-amino-4-methyl-
CAS No:121188-32-7
MF:C6H9NO
MW:111.141761541367
CID:148711
PubChem ID:129385
Update Time:2025-04-19

2-Pentynal,4-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentynal,4-amino-4-methyl-
    • 4-amino-4-methyl-2-pentyne-1-al
    • 4-amino-4-methylpent-2-ynal
    • AMPAL
    • 121188-32-7
    • DTXSID90153175
    • 2-Pentynal, 4-amino-4-methyl-
    • AKOS006347751
    • SCHEMBL8047814
    • Inchi: 1S/C6H9NO/c1-6(2,7)4-3-5-8/h5H,7H2,1-2H3
    • InChI Key: ZMAIVKIYUIAWSA-UHFFFAOYSA-N
    • SMILES: O=CC#CC(C)(C)N

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 0.992
  • Boiling Point: 190.4°Cat760mmHg
  • Flash Point: 69°C
  • Refractive Index: 1.475
  • PSA: 43.09
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